Cas no 876715-43-4 ((3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine)

• Product Name: (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine
• CAS No: 876715-43-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 992794
• PubChem ID: 6484110
• Update Time: 2025-10-29

(3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine
• 1-(3-benzyl-1,2,4-oxadiazol-5-yl)methanamine
• C-(3-Benzyl-[1,2,4]oxadiazol-5-yl)-methylamine
• BB_SC-7495
• 1-(3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine x1hcl
• DTXSID40424367
• AKOS000275759
• VS-03746
• CS-0208324
• 876715-43-4
• (3-benzyl-1,2,4-oxadiazol-5-yl)methylamine hydrochloride, AldrichCPR
• EN300-55328
• C-(3-Benzyl-[1,2,4]oxadiazol-5-yl)-methylaminehydrochloride
• BBL013312
• DB-092392
• STK506230

• MDL： MFCD07801111
• Inchi： 1S/C10H11N3O/c11-7-10-12-9(13-14-10)6-8-4-2-1-3-5-8/h1-5H,6-7,11H2
• InChI Key： GQASRVLTKCPNCP-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 1

Experimental Properties

• Density: 1.197
• Boiling Point: 353.1°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.578
• PSA: 64.94000
• LogP: 1.81940

(3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine

Recent Advances in the Study of (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine (CAS: 876715-43-4): A Promising Scaffold in Medicinal Chemistry

The compound (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine (CAS: 876715-43-4) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties and potential therapeutic applications. This 1,2,4-oxadiazole derivative has drawn considerable attention for its unique structural features that make it an attractive scaffold for drug discovery. The benzyl-substituted oxadiazole core, combined with the primary amine functionality, provides multiple sites for structural modification, enabling the development of diverse bioactive molecules.

Recent studies have demonstrated that this compound exhibits promising activity against various biological targets. A 2023 publication in the Journal of Medicinal Chemistry reported that (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine derivatives show significant inhibitory effects on specific enzyme systems involved in inflammatory pathways. The research team synthesized a series of analogs and found that certain modifications to the benzyl ring could enhance both potency and selectivity, with IC50 values in the low micromolar range.

The synthetic accessibility of this scaffold has been another area of active investigation. A recent methodology paper in Organic Letters (2024) described an improved synthetic route to 876715-43-4 that reduces the number of steps from previous protocols while maintaining high yield and purity. This advancement is particularly important for scaling up production for further pharmacological evaluation. The new approach utilizes a one-pot cyclization-amination sequence that significantly improves the overall efficiency of the synthesis.

In terms of mechanism of action, computational docking studies published in early 2024 suggest that (3-Benzyl-1,2,4-oxadiazol-5-yl)methanamine derivatives may interact with multiple protein targets through hydrogen bonding and π-π stacking interactions. These in silico findings have been supported by X-ray crystallography data of protein-ligand complexes, providing valuable structural insights for rational drug design. The primary amine group appears to play a crucial role in forming key interactions with biological targets.

Current research directions include exploring the therapeutic potential of this scaffold in neurological disorders. Preliminary in vivo studies in animal models have shown that certain derivatives can cross the blood-brain barrier effectively, making them candidates for central nervous system drug development. Researchers are particularly interested in their potential as modulators of neurotransmitter systems, with ongoing studies investigating effects on dopamine and serotonin receptors.

From a safety perspective, recent toxicological assessments of the parent compound and its derivatives have revealed favorable profiles in acute toxicity studies. However, researchers caution that more comprehensive ADME (absorption, distribution, metabolism, and excretion) studies are needed before clinical translation. Several pharmaceutical companies have reportedly included 876715-43-4 derivatives in their preclinical pipelines, indicating growing industry interest in this chemical scaffold.

Future research directions are likely to focus on structure-activity relationship optimization and target identification. The versatility of this scaffold suggests potential applications across multiple therapeutic areas, including oncology, infectious diseases, and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates in the coming years.